A biocompatible calcium bisphosphonate coordination polymer: towards a metal-linker synergistic therapeutic effect?†
CrystEngComm Pub Date: 2013-09-11 DOI: 10.1039/C3CE41346B
Abstract
A novel, biocompatible, calcium-based coordination polymer was hydrothermally synthesized using as linker the bone antiresorptive bisphosphonate alendronate. Its structure was determined using single-crystal X-ray diffraction and characterized by chemical analysis, infrared spectroscopy (IR), X-ray powder diffraction (XRPD), solid state nuclear magnetic resonance (NMR) and thermogravimetric analysis (TGA). Its bioactivity was finally evaluated in vitro, revealing a very high stability towards simulated body fluid.
![Graphical abstract: A biocompatible calcium bisphosphonate coordination polymer: towards a metal-linker synergistic therapeutic effect?](http://scimg.chem960.com/usr/1/C3CE41346B.jpg)
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Journal Name:CrystEngComm
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